![molecular formula C25H21NO5 B6544072 4-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide CAS No. 929390-61-4](/img/structure/B6544072.png)
4-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide
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Description
Scientific Research Applications
Optical Materials and Crystal Growth
The growth and characterization of organic single crystals, including 4-methoxy-2-nitroaniline, play a crucial role in optical applications. Researchers have successfully grown 4-methoxy-2-nitroaniline single crystals using the slow evaporation method. These crystals belong to the orthorhombic crystal system, with specific unit cell parameters. The crystal’s functional groups have been identified through Fourier transform infrared (FTIR) and FT-Raman spectral analyses. Additionally, UV–Vis-NIR studies reveal its optical properties, and photoluminescence analysis shows a high-intensity emission peak around 599 nm .
Nonlinear Optical (NLO) Materials
Organic compounds with delocalized π electrons and an extra electron donor and acceptor exhibit strong polarization and high nonlinearity. 4-methoxy-2-nitroaniline falls into this category, making it valuable for NLO applications. Its potential uses include holographic imaging, integrated optics, frequency conversion, optical data storage, and photonic-integrated circuitry .
Antiviral Studies
While not directly related to 4-methoxy-2-nitroaniline, similar compounds have been investigated for antiviral properties. For instance, novel benzamide derivatives have shown moderate antibacterial activity against Escherichia coli (E. coli), Klebsiella pneumoniae (K. pneumoniae), and Staphylococcus aureus (S. aureus) .
Materials Science and Technology
Materials science encompasses a wide range of applications, including energy, electronics, and nanotechnology. Researchers continually explore novel materials like 4-methoxy-2-nitroaniline for their unique properties and potential contributions to these fields .
properties
IUPAC Name |
4-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21NO5/c1-15-21-13-8-18(26-25(28)17-6-11-20(30-3)12-7-17)14-22(21)31-24(15)23(27)16-4-9-19(29-2)10-5-16/h4-14H,1-3H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAVYHUYUQDCQPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)OC)C(=O)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methoxy-N-[2-(4-methoxybenzoyl)-3-methyl-1-benzofuran-6-yl]benzamide |
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